Glucocheirolin

• Molecular Formula: C11H20NO11S3-
• Molecular Weight: 438.5 g/mol
• InChI: InChI=1S/C11H21NO11S3/c1-25(17,18)4-2-3-7(12-23-26(19,20)21)24-11-10(16)9(15)8(14)6(5-13)22-11/h6,8-11,13-16H,2-5H2,1H3,(H,19,20,21)/p-1/t6-,8-,9+,10-,11+/m1/s1
• InChIKey: OFKKQTQFWWIRBD-ZHVGPZTNSA-M

Glucocheirolin Sourcing & Baseline Specifications

Glucocheirolin (3-Methylsulfonylpropyl glucosinolate, CAS 15592-36-6) is a naturally occurring alkylglucosinolate found in several Brassicaceae species, including Erysimum corinthium, Calepina irregularis, and Armoracia lapathifolia [1]. Its molecular formula is C11H20NO11S3 with an average mass of 438.46 Da [2]. Structurally, it is a derivative of propylglucosinolate and features a terminal methylsulfonyl moiety that distinguishes its hydrolysis profile from methylsulfinyl analogs such as glucoraphanin [3]. Intact glucocheirolin is biologically inactive; its bioactivity is contingent upon enzymatic hydrolysis by myrosinase (thioglucoside glucohydrolase) to release the corresponding isothiocyanate or nitrile products [4].

Form: Potassium salt analytical standard

Activation: Requires myrosinase hydrolysis for bioactive isothiocyanate

Source: Seed-enriched glucosinolate from Erysimum spp.

• [1] KNApSAcK Core Database. C00001466: Glucocheirolin (3-(Methylsufonyl)propyl glucosinolate). http://www.knapsackfamily.com/knapsack_core/information.php?word=C00001466. View Source
• [2] PhytoHub. PHUB000803: Glucocheirolin (3-Methylsulfonylpropyl-glucosinolate). https://phytohub.eu/entries/PHUB000803. View Source
• [3] ChEBI. CHEBI:5400: glucocheirolin. https://www.ebi.ac.uk/chebi/chebiOntology.do?chebiId=CHEBI:5400. View Source
• [4] Nastruzzi, C., Cortesi, R., Esposito, E., Menegatti, E., Leoni, O., Iori, R., & Palmieri, S. (1996). In Vitro Cytotoxic Activity of Some Glucosinolate-Derived Products Generated by Myrosinase Hydrolysis. Journal of Agricultural and Food Chemistry, 44(4), 1014-1021. View Source

Glucocheirolin Structural Differentiation from Analogs

In procurement for research or industrial applications, substituting Glucocheirolin with another glucosinolate based solely on structural similarity (e.g., sinigrin, glucoraphanin, or glucoiberin) is scientifically unsound due to three critical, quantifiable differences: (i) hydrolysis product potency—Glucocheirolin-derived enzymatic hydrolysis products (EHDPs) exhibit an IC50 < 20 μM against K562 human erythroleukemic cells, a potency tier shared only with products from sinigrin, glucotropaeolin, and glucoerucin, while products from gluconapin and progoitrin are markedly less effective [1]; (ii) in vivo toxicological profile—dietary administration of Glucocheirolin to rats induces quantifiable antinutritional and toxic effects that are not universal across glucosinolates, with glucoiberin and glucoraphanin showing differential effects [2]; (iii) analytical separation—Glucocheirolin co-elutes with structurally similar glucosinolates under certain HPLC conditions, necessitating validated, compound-specific methods with baseline resolution and known limits of detection (0.06–0.36 μg g⁻¹) [3]. These data confirm that generic substitution compromises experimental reproducibility and safety assessments.

Side-chain oxidation state divergence

Methylsulfonyl (−SO₂−) vs methylsulfinyl (−SO−) or methylthio (−S−) alters electrophilicity, lipophilicity, and target recognition of hydrolysis products.

Hydrolysis product potency mismatch

Glucoiberin, glucoerucin, and glucoraphanin yield isothiocyanates with quantitatively distinct bioactivity and cannot substitute glucocheirolin directly.

Tissue-specific accumulation difference

Accumulation profiles vary by side-chain structure; seed-dominant glucocheirolin vs vegetative-dominant analogs limit interchangeable sourcing.

• [1] Nastruzzi, C., Cortesi, R., Esposito, E., Menegatti, E., Leoni, O., Iori, R., & Palmieri, S. (1996). In Vitro Cytotoxic Activity of Some Glucosinolate-Derived Products Generated by Myrosinase Hydrolysis. Journal of Agricultural and Food Chemistry, 44(4), 1014-1021. View Source
• [2] FAO AGRIS Record. Nutritional and toxicological effects of six different glucosinolates mixed in a glucosinolate-free diet fed to rats [gluconapin, epiprogoitrin, glucoiberin, glucoraphanin, glucocheirolin, glucotropaeolin]. View Source
• [3] Determination of glucosinolates in traditional Chinese herbs by high-performance liquid chromatography and electrospray ionization mass spectrometry. Analytical and Bioanalytical Chemistry. (Method for 12 intact glucosinolates including glucocheirolin). View Source

Glucocheirolin Quantitative Performance Evidence

Biostimulant Responsiveness vs. Glucoerucin in Arugula

Enzymatic hydrolysis-derived products (EHDPs) from glucocheirolin demonstrate high antiproliferative activity against human K562 erythroleukemic cells, with an IC50 < 20 μM. This potency is comparable to EHDPs from sinigrin, glucotropaeolin, and glucoerucin, but significantly greater than EHDPs from gluconapin, progoitrin, and epi-progoitrin, which either showed no effect or required higher concentrations. Intact glucocheirolin (native GL) is inactive at concentrations up to 500 μM [1].

Biostimulant inducibility

Head-to-head

+76.8% vs +22.9% (glucoerucin)

Supports side-chain-dependent inducibility interpretation

UHPLC-Q-Orbitrap HRMS; same plant conditions

Evidence Dimension	Antiproliferative activity (IC50) of enzymatic hydrolysis-derived products
Target Compound Data	IC50 < 20 μM (EHDP from glucocheirolin)
Comparator Or Baseline	IC50 > 20 μM for EHDPs from gluconapin, progoitrin, and epi-progoitrin; Inactive for intact glucocheirolin up to 500 μM
Quantified Difference	At least 2.5-fold higher potency for glucocheirolin EHDP compared to less active analogs (assuming IC50 > 50 μM for comparators); Intact glucocheirolin shows no activity > 25-fold higher concentration than EHDP IC50
Conditions	Human erythroleukemic K562 cell line; 72 h exposure; MTT assay; myrosinase-mediated hydrolysis (36 U/mL)

Why This Matters

This quantifies the requirement for enzymatic activation and identifies glucocheirolin as a high-potency precursor among glucosinolates, directly informing compound selection for chemoprevention studies.

• [1] Nastruzzi, C., Cortesi, R., Esposito, E., Menegatti, E., Leoni, O., Iori, R., & Palmieri, S. (1996). In Vitro Cytotoxic Activity of Some Glucosinolate-Derived Products Generated by Myrosinase Hydrolysis. Journal of Agricultural and Food Chemistry, 44(4), 1014-1021. View Source

Antifungal Potency Against Fusarium culmorum

The enzymatic hydrolysis products from glucocheirolin demonstrate potent fungitoxic activity against Fusarium culmorum, achieving 50% growth inhibition at 0.1 mg/mL. This activity is equivalent to that of EHDPs from glucoiberin, glucoerucin, and glucotropaeolin, establishing these four as the most effective compounds among the 11 glucosinolates tested. By contrast, EHDPs from glucoiberin exhibit even greater potency on other pathogens (EC50 0.05 mg/mL on Rhizoctonia solani), while native glucosinolates show no fungitoxic activity [1].

Antifungal ED₅₀

Cross-study comparable

EHDPs ~0.1 mg/mL; intact GLs inactive

Supports antifungal screening context; requires hydrolysis

Top-tier among 11 GLs tested (F. culmorum)

Evidence Dimension	Fungitoxic activity (50% growth inhibition concentration)
Target Compound Data	0.1 mg/mL (EHDP from glucocheirolin against F. culmorum)
Comparator Or Baseline	0.1 mg/mL for EHDPs from glucoiberin, glucoerucin, glucotropaeolin; Native glucocheirolin inactive
Quantified Difference	Equivalent to top-tier analogs; ~2-fold less potent than glucoiberin EHDP on R. solani (EC50 0.05 mg/mL)
Conditions	In vitro mycelial growth inhibition assay; Fusarium culmorum; 5-day incubation; myrosinase hydrolysis

Why This Matters

This identifies glucocheirolin as a top-tier fungitoxic precursor, guiding selection for agricultural fungicide development and natural product screening programs.

• [1] Manici, L. M., Lazzeri, L., & Palmieri, S. (1997). In Vitro Fungitoxic Activity of Some Glucosinolates and Their Enzyme-Derived Products toward Plant Pathogenic Fungi. Journal of Agricultural and Food Chemistry, 45(7), 2768-2773. View Source

Antiproliferative Activity in K562 Leukemia Cells

A validated reversed-phase HPLC method achieves baseline separation of glucocheirolin from 11 other intact glucosinolates (including glucoiberin, progoitrin, sinigrin, epiprogoitrin, glucoraphenin, sinalbin, gluconapin, glucosibarin, glucotropaeolin, glucoerucin, and gluconasturtiin) using a methanol/30 mM ammonium acetate (pH 5.0) gradient. Detection limits for the method range from 0.06 to 0.36 μg g⁻¹ dried plant material, with recoveries >85% and precision (RSD) of 5.3–14.6%. This method enabled scientific differentiation of three pairs of botanically confused plants [1].

K562 cell proliferation

Cross-study comparable

IC₅₀ 500 µM

Supports cytotoxicity endpoint review; myrosinase-dependent

Isothiocyanate > nitrile potency (cheirolin)

Evidence Dimension	Analytical separation and quantification
Target Compound Data	Baseline resolved from 11 other glucosinolates; LOD 0.06–0.36 μg g⁻¹
Comparator Or Baseline	Simultaneous quantification of glucoiberin, glucoraphanin, sinigrin, etc., under identical conditions
Quantified Difference	Method LOD range applicable to all 12 analytes; recovery >85% for all
Conditions	Reversed-phase HPLC-ESI-MS; Florisil SPE cleanup; negative-ion mode

Why This Matters

This provides a validated, compound-specific analytical workflow essential for quality control, batch-to-batch consistency verification, and accurate quantification in plant extract procurement.

• [1] Determination of glucosinolates in traditional Chinese herbs by high-performance liquid chromatography and electrospray ionization mass spectrometry. Analytical and Bioanalytical Chemistry. View Source

Oviposition Stimulant Activity vs. Glucoiberin in Pieris

A validated LC-MS/MS method for simultaneous determination of 14 glucosinolates in broccoli sprouts demonstrated linear quantification of glucocheirolin over 1–150 µg mL⁻¹. Intra-day precision was ≤6% and inter-day precision ≤8% at the lower limit of quantification. Overall recovery for the eight validated glucosinolates (including glucoraphanin, glucoiberin, progoitrin, sinigrin, and glucocheirolin) was 99 ± 9% [1].

Oviposition potency

Head-to-head

Glucoiberin ~10× more potent per mass; glucocheirolin dominant by abundance

Intrinsic vs abundance-dependent cue interpretation

Species-specific: P. napi vs P. rapae

Evidence Dimension	LC-MS method performance for quantitative analysis
Target Compound Data	Linear range 1–150 µg mL⁻¹; intra-day precision ≤6%; inter-day precision ≤8%; recovery 99 ± 9% (group average)
Comparator Or Baseline	Equivalent performance for glucoraphanin, glucoiberin, progoitrin, sinigrin, gluconapin, glucoerucin, glucobrassicin
Quantified Difference	No significant difference in recovery or precision among the eight compounds
Conditions	Broccoli sprout extracts; LC-ESI-MS/MS; negative-ion mode; validated per ICH guidelines

Why This Matters

This validates glucocheirolin as a reliably quantifiable analyte in complex Brassica matrices, supporting its use as a reference standard in nutritional and metabolomic studies.

• [1] Maldini, M., Baima, S., Morelli, G., Scaccini, C., & Natella, F. (2012). A liquid chromatography-mass spectrometry approach to study 'glucosinoloma' in broccoli sprouts. Journal of Mass Spectrometry, 47(9), 1198-1206. View Source

Glucocheirolin Application Scenarios

Agronomic Biofortification of Brassicaceae Leafy Greens

Utilize glucocheirolin as a high-potency glucosinolate precursor in K562 erythroleukemic cell assays. The enzymatic hydrolysis product (EHDP) exhibits an IC50 < 20 μM, placing it in the top activity tier among tested glucosinolates (Section 3, Evidence_Item 1). Procurement of glucocheirolin (vs. less active analogs like gluconapin) ensures robust, reproducible antiproliferative responses in myrosinase-activated systems.

Antifungal Screening Against Fusarium Soil-Borne Pathogens

Employ glucocheirolin in myrosinase-coupled antifungal assays against Fusarium culmorum and other plant pathogens. Its EHDP achieves 50% growth inhibition at 0.1 mg/mL, equivalent to the most potent analogs (Section 3, Evidence_Item 2). This established potency profile makes glucocheirolin a priority compound for structure-activity relationship (SAR) studies and lead optimization in crop protection.

Antiproliferative Screening in K562 Leukemia Model

Use glucocheirolin as a certified reference standard in validated reversed-phase HPLC-ESI-MS methods for differentiating botanically confused plant species (Section 3, Evidence_Item 3). The method achieves baseline separation from 11 other glucosinolates with LODs of 0.06–0.36 μg g⁻¹, enabling precise quantification in herbal raw materials and finished products.

Pieris–Erysimum Oviposition Cue Studies

Apply glucocheirolin as a calibration standard in LC-MS/MS workflows for quantifying 14 glucosinolates in broccoli sprouts (Section 3, Evidence_Item 4). The validated method offers linearity (1–150 µg mL⁻¹), precision (≤8% inter-day), and recovery (99 ± 9%), supporting accurate assessment of glucosinolate content in functional foods and dietary supplements.

Application

Selection Property

Validation Focus

Biostimulant-mediated glucosinolate enhancement

Side-chain oxidation-dependent inducibility

Fold-change response vs. related alkylglucosinolates

Antifungal screening studies (hydrolysis product)

Myrosinase-dependent activation for fungitoxic activity

Potency tier in fungal growth inhibition assays

Cytotoxicity screening in K562 cell model

Hydrolysis-dependent isothiocyanate generation

Isothiocyanate vs. nitrile potency comparison

Pieris–Brassicaceae chemical ecology studies

Side-chain oxidation-dependent oviposition recognition

Intrinsic potency vs. tissue abundance interpretation

• [1] Evidence Items in Section 3 provide primary data for these application scenarios. View Source